Cas no 2098025-77-3 (1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098025-77-3
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 5725696
• PubChem ID: 121215143
• Update Time: 2025-06-09

1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• starbld0024526
• 2098025-77-3
• 1-ethyl-7-pyridin-3-ylimidazo[1,2-b]pyrazole
• 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole
• F2198-8020
• AKOS026725727

• Inchi： 1S/C12H12N4/c1-2-15-6-7-16-12(15)11(9-14-16)10-4-3-5-13-8-10/h3-9H,2H2,1H3
• InChI Key： KBKYQWGBHAABLS-UHFFFAOYSA-N
• SMILES： N1(C=CN2C1=C(C1C=NC=CC=1)C=N2)CC

Computed Properties

• Exact Mass: 212.106196400g/mol
• Monoisotopic Mass: 212.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.1Ų

Additional information on 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole

Comprehensive Overview of 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098025-77-3)

The compound 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098025-77-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an imidazo[1,2-b]pyrazole core substituted with an ethyl group and a pyridinyl moiety, makes it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for optoelectronic materials.

In recent years, the scientific community has shown growing interest in imidazo[1,2-b]pyrazole derivatives due to their remarkable biological activities. The 1-ethyl-7-(pyridin-3-yl) substitution pattern of this specific compound offers distinct advantages in terms of solubility and binding affinity, making it particularly valuable for medicinal chemistry applications. Many researchers are investigating whether this compound could serve as a precursor for developing new treatments for inflammatory conditions or metabolic disorders, which aligns with current healthcare trends focusing on personalized medicine.

The synthesis and characterization of CAS No. 2098025-77-3 have been subjects of numerous studies, with particular emphasis on its crystallization behavior and polymorphic forms. These investigations are crucial for pharmaceutical development, as they directly impact the compound's bioavailability and stability. Recent publications have highlighted innovative synthetic routes that improve yield and purity while reducing environmental impact - a response to the growing demand for green chemistry approaches in industrial applications.

From a materials science perspective, the 1H-imidazo[1,2-b]pyrazole core exhibits interesting photophysical properties that make it attractive for organic electronics. The incorporation of the pyridinyl group at the 7-position enhances electron transport characteristics, potentially useful in OLED or solar cell applications. This dual potential in both life sciences and materials science makes 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole a particularly valuable compound in interdisciplinary research.

Analytical methods for CAS 2098025-77-3 have been refined significantly, with advanced techniques like HPLC-MS and NMR spectroscopy providing detailed structural insights. These analytical developments address common questions from researchers about compound purity and characterization, which are frequent topics in scientific forums and database searches. The availability of high-quality reference standards has further facilitated its adoption in various research programs.

The stability profile of 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole under different storage conditions has been extensively studied, providing valuable data for formulation scientists. These studies address practical concerns frequently raised by laboratory personnel regarding proper handling and storage - information that is often sought after in technical documentation and material safety databases.

Recent patent literature reveals growing commercial interest in imidazo[1,2-b]pyrazole derivatives, with several applications specifically mentioning the 1-ethyl-7-(pyridin-3-yl) variant. This reflects the compound's potential value in developing new therapeutic agents or functional materials. The intellectual property landscape surrounding this chemical entity continues to evolve, mirroring broader trends in pharmaceutical innovation and materials technology.

In computational chemistry studies, 2098025-77-3 has served as an interesting model compound for investigating molecular interactions and binding energies. These in silico approaches have become increasingly important in drug discovery pipelines, answering the growing demand for predictive modeling tools that can accelerate research and development processes while reducing experimental costs.

The compound's physicochemical properties, including its logP value and pKa, have been carefully characterized to support its use in various applications. These parameters are critical for researchers evaluating the compound's suitability for specific projects, addressing common queries found in chemical database searches and technical discussions among medicinal chemists.

As research continues, 1-ethyl-7-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole remains a compound of significant interest across multiple scientific disciplines. Its unique structural features and demonstrated versatility ensure its continued relevance in addressing current challenges in both healthcare and advanced materials development, making it a noteworthy subject for ongoing investigation and potential application.